1-acetyl-N,N-bis(2-methoxyethyl)azetidine-3-carboxamide

• IUPAC Name: 1-acetyl-N,N-bis(2-methoxyethyl)azetidine-3-carboxamide
• InChI: InChI=1S/C12H22N2O4/c1-10(15)14-8-11(9-14)12(16)13(4-6-17-2)5-7-18-3/h11H,4-9H2,1-3H3
• InChI Key: VFWZEMFDKWUNGA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(C1)C(=O)N(CCOC)CCOC
• Molecular Formula: C12H22N2O4
• Molecular Weight: 258.31 g/mol

Description

Synthesis Analysis

Azetidines, such as “1-acetyl-N,N-bis(2-methoxyethyl)azetidine-3-carboxamide”, can be synthesized through various methods. One common method is the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols. Another approach involves the use of α-chloro-β-amino-sulfinyl imidates for the synthesis of enantiopure trans-2-aryl-3-chloroazetidines.

Molecular Structure Analysis

Azetidines are four-membered nitrogen-containing heterocycles. The reactivity of azetidines is driven by a considerable ring strain, which also makes the ring significantly more stable than that of related aziridines.

Chemical Reactions Analysis

The reactivity of azetidines is driven by a considerable ring strain. This allows for unique reactivity that can be triggered under appropriate reaction conditions. For example, the group-transfer polymerization (GTP) of N,N-bis(2-methoxyethyl)acrylamide (MOEAm) can provide poly(N,N-bis(2-methoxyethyl)acrylamide) (PMOEAm).

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

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Polymer Chemistry

• Thermoresponsive Polymers : The compound’s derivatives, such as poly(N,N-bis(2-methoxyethyl)acrylamide), exhibit thermoresponsive behavior. .

Materials Science

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Future Directions

Azetidines have attracted major attention in organic synthesis due to their unique properties. Recent advances in the chemistry and reactivity of azetidines have been reported, and future research is likely to focus on further exploring these properties and developing new synthesis methods.

Mechanism of Action

Target of Action

Azetidines, a class of compounds to which this molecule belongs, are known to be used in organic synthesis and medicinal chemistry . They are often involved in the formation of polyamines , which play crucial roles in cellular processes such as DNA replication, protein synthesis, and cell growth .

Mode of Action

Azetidines are known for their unique reactivity driven by considerable ring strain . This allows for facile handling and unique reactivity that can be triggered under appropriate reaction conditions .

Biochemical Pathways

Azetidines are known to be building blocks for polyamines through anionic and cationic ring-opening polymerization . Polyamines are involved in various biochemical pathways, including DNA replication, protein synthesis, and cell growth .

Result of Action

The resulting polymers from the polymerization of azetidines have many important applications, such as antibacterial and antimicrobial coatings, co2 adsorption, chelation and materials templating, and non-viral gene transfection .